1-{[3-(2-fluorophenyl)-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl]carbonyl}cyclopropanecarboxamide

• IUPAC Name: 1-[3-(2-fluorophenyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carbonyl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C17H17FN4O2/c18-12-4-2-1-3-10(12)14-11-9-22(8-5-13(11)20-21-14)16(24)17(6-7-17)15(19)23/h1-4H,5-9H2,(H2,19,23)(H,20,21)
• InChI Key: HZDPGWZHWPXAPH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NN=C2C3=CC=CC=C3F)C(=O)C4(CC4)C(=O)N
• Molecular Formula: C17H17FN4O2
• Molecular Weight: 328.34 g/mol

Description

Synthesis Analysis

Synthesis of structurally similar compounds involves multi-step nucleophilic substitution reactions and ester hydrolysis, starting from commercially available precursors to yield products confirmed by spectroscopic methods such as NMR and MS. For instance, compounds with fluoro-phenyl groups and cyclopropane carboxamide moieties are synthesized through a series of carefully orchestrated steps, highlighting the synthetic complexity and precision required in crafting such molecules (Zhou et al., 2021).

Molecular Structure Analysis

The structural intricacies of similar compounds are elucidated through crystallography, providing insight into molecular conformations, crystalline structures, and intermolecular interactions. These studies reveal the spatial arrangements and bond distances, crucial for understanding the compound's reactivity and properties. For example, X-ray diffraction data confirm the molecular structures, showcasing the detailed atomic arrangement and emphasizing the compound's three-dimensional configuration (Jasinski et al., 2012).

Scientific Research Applications

Fluorinated Pyrazoles as Medicinal Building Blocks

Fluorinated pyrazoles like 1-{[3-(2-fluorophenyl)-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl]carbonyl}cyclopropanecarboxamide are significant due to their potential in medicinal chemistry. They often function as intermediates in synthesizing compounds with a wide range of biological activities (Surmont et al., 2011).

Role in Antimicrobial and Anticancer Agents

These compounds have been explored for their antimicrobial and antifungal activities, showing promise as potential therapeutic agents. Some derivatives have demonstrated comparable activity to standard drugs (Hafez et al., 2015).

Synthesis and Structural Characterization

Research also focuses on the synthesis and structural characterization of these compounds, providing a foundation for understanding their potential applications in drug design and development (Zhou et al., 2021).

Potential in Imaging and Diagnosis

Certain fluorinated derivatives have been used in radiolabeling for imaging and diagnostic purposes. This highlights their potential in medical imaging and targeted drug delivery systems (Lang et al., 1999).